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Compound of Interest

2,2-Dibromo-6-methoxy-1-

Compound Name: ]

indanone
CAS No.: 62015-81-0
Cat. No.: B13799939

Get Quote

\ J

The mass spectral identity of 2,2-Dibromo-6-methoxy-1-indanone is defined by the natural
abundance of bromine isotopes (

and

), which exist in a near 1:1 ratio.[1] Unlike chlorinated compounds (3:1), the presence of two
bromine atoms creates a distinct 1:2:1 triplet pattern in the molecular ion cluster.[2][3]

Exact Mass & Isotopic Distribution

The molecular ion (

) is not a single peak but a cluster. Accurate mass determination requires tracking the specific
isotopologues.
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Relative
Isotopologue oo
i m/z (Exact) Abundance Description
Composition .

(Theoretical)

Nominal Mass (M).

317.8891 51.4% ) )
Lightest isotopologue.
M+2. The Base Peak
of the molecular
319.8871 100.0% o
cluster (statistically
most probable).
M+4. Heaviest
321.8850 48.6%

isotopologue.

Critical Insight: In low-resolution GC-MS (El), you will observe a "triplet” at m/z 318, 320, and
322 with intensities roughly 1:2:1. Any deviation from this ratio suggests co-elution with mono-

bromo impurities (m/z ~240) or starting material.

Part 2: Fragmentation Mechanics (Electron
lonization)[4]

Under standard 70 eV Electron lonization (El), the molecule undergoes a predictable decay
driven by the weakness of the

bond and the stability of the aromatic indanone core.

Primary Fragmentation Pathway: Sequential

Dehalogenation
The
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-carbon (C2) is heavily substituted with electron-withdrawing bromine atoms. The primary
fragmentation event is the homolytic cleavage of the C-Br bond.

o Stage 1: Formation of [M-Br]

o The molecular ion loses a bromine radical (

).

o Result: A doublet peak at m/z 239/241 (1:1 ratio).
o Mechanism:[4]
-cleavage driven by the carbonyl group.[5][6][7]
o Stage 2: Formation of [M-2Br]
o Loss of the second bromine atom.
o Result: A single dominant peak at m/z 160.

o Significance: This represents the 6-methoxy-1-indanone radical cation (minus two protons
at C2), effectively the "skeleton" of the molecule.

o Stage 3: Carbonyl Ejection (Loss of CO)
o The cyclic ketone ejects carbon monoxide (neutral loss of 28 Da).
o Result: Peak at m/z 132.

o Mechanism:[4] Ring contraction, typical for cyclic ketones.

Visualization of Fragmentation Pathway

The following diagram illustrates the logical decay of the parent ion into its constituent
fragments.
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Figure 1: Stepwise fragmentation pathway of 2,2-Dibromo-6-methoxy-1-indanone under 70
eV El conditions.

Part 3: Experimental Protocol & Workflow
To obtain a clean spectrum, one must mitigate the thermal instability of

-halo ketones. High inlet temperatures can cause "on-column" degradation, leading to false
identification of the mono-bromo analog.
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Sample Preparation

e Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade). Avoid alcohols (Methanol)
to prevent potential nucleophilic attack/solvolysis at the C2 position.

o Concentration: 10-50 ppm (trace analysis is preferred to prevent source contamination).

GC-MS Instrument Parameters

This protocol is optimized for an Agilent 5977 or equivalent single quadrupole system.

Parameter Setting Rationale
) ] Maximizes sensitivity; split
Splitless (or Split 10:1 for conc. _ _
Inlet Mode reduces residence time (less

samples)

degradation).

Inlet Temperature

200°C - 220°C

CRITICAL: Keep lower than
standard (250°C) to prevent

thermal debromination.

Column

DB-5MS or HP-5MS (30m x
0.25mm x 0.25um)

Non-polar stationary phase

prevents catalytic degradation.

Oven Program

80°C (1 min)
20°C/min

280°C (3 min)

Fast ramp minimizes thermal

stress on the molecule.

lon Source Temp

230°C

Standard El source

temperature.

Scan Range

m/z 50 — 450

Captures molecular ion cluster

and lower fragments.

Self-Validating Workflow (The "Check-Sum")

To ensure your data is valid, perform this logical check immediately after acquisition:

e Extract lon Chromatogram (EIC): Plot m/z 320 (M+2).
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Verify Ratio: Check the peak at retention time. Does m/z 318 have ~50% the intensity of m/z
3207

o Yes: Valid 2,2-dibromo species.[8]

o No (m/z 318 is higher): Indicates contamination with mono-bromo species or thermal
degradation in the liner.

Ghost Peak Check: Look for a peak at m/z 162 (6-methoxy-1-indanone). If this peak appears
before the main peak, it is a synthesis impurity. If it tails under the main peak, it is thermal
breakdown.

Part 4: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Part 1. Molecular Architecture & Theoretical MS Profile].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13799939/docs#part-1-molecular-architecture-
theoretical-ms-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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